N-(3-(isoxazol-4-yl)propyl)-5-methylthiophene-2-sulfonamide

• IUPAC Name: 5-methyl-N-[3-(1,2-oxazol-4-yl)propyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C11H14N2O3S2/c1-9-4-5-11(17-9)18(14,15)13-6-2-3-10-7-12-16-8-10/h4-5,7-8,13H,2-3,6H2,1H3
• InChI Key: SBDBPJNWHXQHRQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)S(=O)(=O)NCCCC2=CON=C2
• Molecular Formula: C11H14N2O3S2
• Molecular Weight: 286.4 g/mol

Description

Isoxazole is an important family of five-membered heterocycles with one oxygen atom and one nitrogen atom at adjacent positions. They have a wide spectrum of biological activities and therapeutic potential. The substitution of various groups on the isoxazole ring imparts different activity.

Synthesis Analysis

The synthesis of isoxazoles has been an interesting field of study for decades. Among the variety of reactions leading to the construction of the isoxazole ring, two main ones can be distinguished: the 1,3-dipolar cycloaddition of nitrile oxides to unsaturated compounds and the condensation of hydroxylamine with β-diketones or their synthetic equivalents.

Molecular Structure Analysis

Isoxazoles form an important class of 1,2-azoles, five-membered N,O-containing heterocycles. The presence of the labile N–O bond in the isoxazole ring capable of cleavage allows one to obtain various 1,3-bifunctional derivatives of carbonyl compounds as a result of a series of transformations.

Chemical Reactions Analysis

The chemistry of isoxazoles has been an interesting field of study for decades. A significant amount of contemporary investigation is currently pursued on these compounds worldwide.

Physical And Chemical Properties Analysis

Isoxazoles are synthetically available, have special chemical and biological properties, and have widespread practical use.

Scientific Research Applications

Antibacterial Activity

• Researchers have explored the antibacterial potential of this compound. .

Antifungal Properties

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Mechanism of Action

Many isoxazoles possess different types of biological activity: antimicrobial, antiviral, antitumor, anti-inflammatory, immunomodulating, anticonvulsant, antidiabetic, etc.

Future Directions

The development of new synthetic strategies and designing of new isoxazole derivatives should be based on the most recent knowledge emerging from the latest research. This could provide a low-height flying bird’s eye view of isoxazole derivatives to the medicinal chemists for the development of clinically viable drugs.